Dibutyltin dilaurate

Specification

• CAS No.: 77-58-7
• Molecular Formula: C32H64O4Sn; (C4H9)2Sn(OOC(CH2)10CH3)2; C32H64O4Sn
• Molecular Weight: 631.6 g/mol
• IUPAC Name: [dibutyl(dodecanoyloxy)stannyl] dodecanoate
• Standard InChI: InChI=1S/2C12H24O2.2C4H9.Sn/c2*1-2-3-4-5-6-7-8-9-10-11-12(13)14;2*1-3-4-2;/h2*2-11H2,1H3,(H,13,14);2*1,3-4H2,2H3;/q;;;;+2/p-2
• Standard InChI Key: UKLDJPRMSDWDSL-UHFFFAOYSA-L
• SMILES: CCCCCCCCCCCC(=O)O[Sn](CCCC)(CCCC)OC(=O)CCCCCCCCCCC
• Canonical SMILES: CCCCCCCCCCCC(=O)O[Sn](CCCC)(CCCC)OC(=O)CCCCCCCCCCC
• Appearance: Solid powder
• Boiling Point: 205 °C at 1.3 kPa (to convert kPa to mm Hg, multiply by 7.5); at 1.3kPa: 205 °C
• Colorform: Soft crystals or yellow liquid; Oily liquid
• Flash Point: 446 °F (NTP, 1992); 455 °F (open cup); 191 °C
• Melting Point: 72 to 75 °F (NTP, 1992); 22-24 °C

Introduction

Structural and Molecular Characteristics

Dibutyltin dilaurate belongs to the organotin family, characterized by a central tin atom bonded to two laurate (dodecanoate) groups and two butyl groups. The molecular geometry around tin is tetrahedral, with weak coordination bonds between the tin atom and the carbonyl oxygen atoms of the laurate ligands. This structural configuration enhances its catalytic activity by facilitating electron transfer during reactions.

The compound exists as a colorless to pale yellow viscous liquid at room temperature, though it crystallizes into a white solid at lower temperatures. Variations in color (e.g., pale yellow) are attributed to impurities or oxidation byproducts during synthesis.

Physical and Chemical Properties

Dibutyltin dilaurate’s physicochemical properties underpin its industrial utility. Key parameters are summarized below:

Property	Value
Melting Point	22–24°C
Density (25°C)	1.066 g/mL
Refractive Index (20°C)	1.471
Flash Point	>230°F (>110°C)
Solubility	Miscible with organic solvents*
Vapor Pressure (160°C)	0.2 mmHg

*Soluble in benzene, toluene, chloroform, and plasticizers; insoluble in water.

Synthesis and Industrial Production

Dibutyltin dilaurate is synthesized via condensation of dibutyltin oxide (DBTO) and lauric acid at 60°C under vacuum. The reaction proceeds as:

$$\text{Sn(O)(C}_4\text{H}_9\text{)}_2 + 2\text{C}_{11}\text{H}_{23}\text{COOH} \rightarrow \text{(C}_{11}\text{H}_{23}\text{COO)}_2\text{Sn(C}_4\text{H}_9\text{)}_2 + \text{H}_2\text{O}$$

Post-synthesis, the product undergoes vacuum dehydration and filtration to achieve >94% purity. Industrial-scale production prioritizes minimizing residual reactants, which can compromise catalytic efficiency.

Health Hazards and Toxicological Profile

Dibutyltin dilaurate is classified as a Category 1B reproductive toxin and Category 2 mutagen under OSHA standards. Key toxicological data include:

Parameter	Value
Oral LD50 (Rat)	175 mg/kg
Dermal LD50 (Rabbit)	100 mg/kg
TWA Occupational Exposure	0.1 mg Sn/m³

Exposure routes include inhalation, dermal absorption, and ingestion. Acute symptoms include nausea, headache, and muscular weakness, while chronic exposure leads to hepatotoxicity and immune system suppression. Skin contact causes erythema and sensitization, necessitating PPE such as nitrile gloves and respirators.

Environmental Impact and Decomposition

Combustion or thermal decomposition (>250°C) generates tin(IV) oxide ($\text{SnO}_2$), carbon monoxide ($\text{CO}$), and volatile organic compounds (VOCs). Tin oxides persist in ecosystems, bioaccumulating in aquatic organisms and disrupting metabolic pathways. The compound’s high vapor density (21.8× air) allows it to accumulate in low-lying areas, creating asphyxiation risks in confined spaces.